Cas no 898778-54-6 (1-(2,4-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 1-(2,4-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898778-54-6
• MF: C₁₅H₉Cl₂F₃O
• MW: 333.132572889328
• CID: 1946855
• PubChem ID: 24726637
• Update Time: 2025-06-28

1-(2,4-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• 2',4'-dichloro-3-(3,4,5-trifluorophenyl)propiophenone
• CTK5G5744
• AG-H-65858
• 2',4'-Dichloro-3-(3,4,5-trifluorophenyl)-propiophenone
• 1-(2,4-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)-1-propanone
• AKOS016022028
• MFCD03844062
• DTXSID40645030
• 898778-54-6

• MDL： MFCD03844062
• Inchi： 1S/C15H9Cl2F3O/c16-9-2-3-10(11(17)7-9)14(21)4-1-8-5-12(18)15(20)13(19)6-8/h2-3,5-7H,1,4H2
• InChI Key： KVHCULWRITVPTO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=C(C(=C(C=1)F)F)F)=O)Cl

Computed Properties

• Exact Mass: 331.99800
• Monoisotopic Mass: 331.9982548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.22620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2,4-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

1-(2,4-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One: A Comprehensive Overview

1-(2,4-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One, also known by its CAS number 898778-54-6, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of ketones and features a unique structure characterized by two aromatic rings: a 2,4-dichlorophenyl group and a 3,4,5-trifluorophenyl group. The presence of both chlorine and fluorine substituents on the aromatic rings imparts distinctive chemical properties to this compound.

The synthesis of 1-(2,4-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One involves advanced organic chemistry techniques. Recent studies have explored the use of Friedel-Crafts acylation reactions to construct the ketone group while maintaining the integrity of the substituted aromatic rings. Researchers have also investigated the impact of substituents on the reactivity of the molecule during synthesis. For instance, the electron-withdrawing effects of chlorine and fluorine atoms have been shown to influence the reaction kinetics significantly.

The structural uniqueness of this compound makes it a valuable tool in drug discovery and development. Recent findings suggest that 1-(2,4-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One exhibits potential as a lead compound in anti-cancer drug development. Studies conducted in vitro have demonstrated its ability to inhibit specific kinases involved in tumor growth and metastasis. Furthermore, computational modeling has revealed that the molecule's fluorinated phenyl ring contributes to its high binding affinity for target proteins.

In addition to its biomedical applications, this compound has shown promise in materials science. The fluorinated aromatic ring imparts thermal stability and resistance to chemical degradation, making it suitable for use in high-performance polymers. Recent research has focused on incorporating this compound into polymeric materials for applications in aerospace and electronics industries.

The environmental impact of 1-(2,4-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One has also been a topic of interest. Studies have evaluated its biodegradability under various environmental conditions. Results indicate that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions. These findings are crucial for assessing its long-term environmental safety.

In conclusion, 1-(2,4-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One (CAS No: 898778-54-6) is a versatile compound with diverse applications across multiple fields. Its unique structure and chemical properties make it an invaluable asset in contemporary scientific research. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play a significant role in advancing both medical and industrial technologies.